Cas no 125008-49-3 (Pyridine, 1,2,3,6-tetrahydro-1-methyl-4-(2-propylphenyl)-)

Pyridine, 1,2,3,6-tetrahydro-1-methyl-4-(2-propylphenyl)- structure
125008-49-3 structure
Product Name:Pyridine, 1,2,3,6-tetrahydro-1-methyl-4-(2-propylphenyl)-
CAS No:125008-49-3
MF:C15H21N
MW:215.33394408226
CID:1217568
PubChem ID:71340296
Update Time:2025-04-20

Pyridine, 1,2,3,6-tetrahydro-1-methyl-4-(2-propylphenyl)- Chemical and Physical Properties

Names and Identifiers

    • Pyridine, 1,2,3,6-tetrahydro-1-methyl-4-(2-propylphenyl)-
    • 1-methyl-4-(2-propylphenyl)-3,6-dihydro-2H-pyridine
    • 125008-49-3
    • 1-Methyl-4-(2-propylphenyl)-1,2,3,6-tetrahydropyridine
    • DTXSID90767519
    • Inchi: 1S/C15H21N/c1-3-6-13-7-4-5-8-15(13)14-9-11-16(2)12-10-14/h4-5,7-9H,3,6,10-12H2,1-2H3
    • InChI Key: CKKXBCGCLHZNDO-UHFFFAOYSA-N
    • SMILES: N1(C)CC=C(C2C=CC=CC=2CCC)CC1

Computed Properties

  • Exact Mass: 215.16753
  • Monoisotopic Mass: 215.167399674g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 244
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.1
  • Topological Polar Surface Area: 3.2Ų

Experimental Properties

  • PSA: 3.24

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